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Compound of Interest

Compound Name: 2-Fluoropropan-1-ol

Cat. No.: B3041831 Get Quote

An In-Depth Technical Guide to 2-Fluoropropan-1-ol: Molecular Weight and Formula

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This guide

provides a focused overview of 2-Fluoropropan-1-ol, detailing its molecular formula and

weight.

Molecular Formula and Weight
2-Fluoropropan-1-ol is a halogenated alcohol. Its chemical structure consists of a three-

carbon propane chain with a fluorine atom attached to the second carbon and a hydroxyl group

at the first position.

The molecular formula for 2-Fluoropropan-1-ol is C₃H₇FO.[1][2][3] This formula indicates that

each molecule is composed of three carbon atoms, seven hydrogen atoms, one fluorine atom,

and one oxygen atom. The molecular weight of 2-Fluoropropan-1-ol is 78.09 g/mol .[1][2][4][5]

Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for 2-Fluoropropan-1-ol are

summarized in the table below.
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Property Value

Molecular Formula C₃H₇FO

Molecular Weight 78.09 g/mol

Monoisotopic Mass 78.048093005 Da

Table 1: Key quantitative data for 2-Fluoropropan-1-ol.

Molecular Structure
The structural arrangement of atoms within the 2-Fluoropropan-1-ol molecule is crucial for

understanding its chemical reactivity and interactions. The following diagram illustrates the

molecular structure.

Figure 1: Molecular Structure of 2-Fluoropropan-1-ol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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